Cas no 1189749-60-7 (N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea)
N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]thiourea
- 1-(4-((1H-1,2,4-Triazol-1-yl)methyl)phenyl)thiourea
- 1-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]thiourea
- STK934577
- BBL032319
- 4-(1,2,4-triazol-1-ylmethyl)phenylthiourea
- [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]thiourea
- thiourea, N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-
- N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea
-
- MDL: MFCD13176410
- Inchi: 1S/C10H11N5S/c11-10(16)14-9-3-1-8(2-4-9)5-15-7-12-6-13-15/h1-4,6-7H,5H2,(H3,11,14,16)
- InChI Key: XHBQKDIYZPCXEA-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C=CC(=CC=1)CN1C=NC=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 239
- XLogP3: 0.1
- Topological Polar Surface Area: 101
N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488413-1g |
1-(4-((1H-1,2,4-Triazol-1-yl)methyl)phenyl)thiourea |
1189749-60-7 | 97% | 1g |
$176 | 2023-01-04 | |
| abcr | AB409623-500 mg |
N-[4-(1H-1,2,4-Triazol-1-ylmethyl)phenyl]thiourea |
1189749-60-7 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB409623-1 g |
N-[4-(1H-1,2,4-Triazol-1-ylmethyl)phenyl]thiourea |
1189749-60-7 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB409623-5 g |
N-[4-(1H-1,2,4-Triazol-1-ylmethyl)phenyl]thiourea |
1189749-60-7 | 5 g |
€656.50 | 2023-07-19 | ||
| TRC | N220945-250mg |
N-[4-(1H-1,2,4-Triazol-1-ylmethyl)phenyl]thiourea |
1189749-60-7 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N220945-500mg |
N-[4-(1H-1,2,4-Triazol-1-ylmethyl)phenyl]thiourea |
1189749-60-7 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N220945-1000mg |
N-[4-(1H-1,2,4-Triazol-1-ylmethyl)phenyl]thiourea |
1189749-60-7 | 1g |
$ 480.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1377342-1g |
1-(4-((1h-1,2,4-Triazol-1-yl)methyl)phenyl)thiourea |
1189749-60-7 | 97% | 1g |
¥2015.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1377342-5g |
1-(4-((1h-1,2,4-Triazol-1-yl)methyl)phenyl)thiourea |
1189749-60-7 | 97% | 5g |
¥6038.00 | 2024-08-09 | |
| OTAVAchemicals | 3463479-100MG |
{4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}thiourea |
1189749-60-7 | 95% | 100MG |
$150 | 2023-06-25 |
N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea
N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea (CAS No. 1189749-60-7): A Comprehensive Overview
N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea (CAS No. 1189749-60-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1H-1,2,4-triazol-1-ylmethyl)phenylthiourea, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.
Chemical Properties: N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea is a white crystalline solid with a molecular formula of C10H12N4S and a molecular weight of 220.30 g/mol. The compound is characterized by its thiourea moiety and the 1H-1,2,4-triazole ring, which are key functional groups responsible for its chemical reactivity and biological activity. The presence of these functional groups makes it an attractive candidate for various chemical reactions and biological studies.
Synthesis Methods: The synthesis of N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea can be achieved through several routes. One common method involves the reaction of 4-chloromethylbenzothiourea with 1H-1,2,4-triazole in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another approach involves the condensation of 4-(aminomethyl)benzothiourea with cyanamide followed by cyclization to form the triazole ring. These synthetic methods provide researchers with flexible options to produce the compound for various applications.
Biological Activities: N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea has been extensively studied for its potential biological activities. One of the most notable properties is its antifungal activity. Research has shown that this compound exhibits significant inhibitory effects against various fungal strains, including Candida albicans and Aspergillus fumigatus. The antifungal activity is attributed to the triazole ring, which is known to interfere with ergosterol biosynthesis in fungal cells. Additionally, studies have indicated that N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea possesses anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs.
Recent Research Advancements: Recent advancements in the field have further expanded our understanding of N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea's potential applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound shows promising antitumor activity against several cancer cell lines. The researchers found that N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a lead structure for developing new antiviral agents. The results indicated that derivatives of N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea exhibit potent antiviral activity against herpes simplex virus (HSV).
Conclusion: N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea (CAS No. 1189749-60-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea holds great promise for contributing to the advancement of therapeutic strategies in various medical fields.
1189749-60-7 (N-4-(1H-1,2,4-Triazol-1-ylmethyl)phenylthiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)